Cas no 1806489-82-6 (5-(2-Aminoethyl)thiazol-2-ol hydrochloride)

• Product Name: 5-(2-Aminoethyl)thiazol-2-ol hydrochloride
• CAS No: 1806489-82-6
• MF: C₅H₉ClN₂OS
• MW: 180.655758619308
• CID: 4618041
• Update Time: 2025-06-13

5-(2-Aminoethyl)thiazol-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-Aminoethyl)thiazol-2-ol hydrochloride
• 5-(2-aminoethyl)-3H-1,3-thiazol-2-one;hydrochloride
• s10248
• 5-(2-AMINOETHYL)THIAZOL-2-OL HCL

• Inchi： 1S/C5H8N2OS.ClH/c6-2-1-4-3-7-5(8)9-4;/h3H,1-2,6H2,(H,7,8);1H
• InChI Key： CTEBDXHSJSKCEO-UHFFFAOYSA-N
• SMILES： Cl.S1C(NC=C1CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 155
• Topological Polar Surface Area: 80.4

Additional information on 5-(2-Aminoethyl)thiazol-2-ol hydrochloride

Introduction to 5-(2-Aminoethyl)thiazol-2-ol hydrochloride (CAS No. 1806489-82-6)

5-(2-Aminoethyl)thiazol-2-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1806489-82-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural motif of thiazole, characterized by a sulfur atom and a nitrogen atom in a five-membered ring, makes it a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets. The presence of an aminoethyl side chain and a hydrochloride salt form further enhances its pharmacological potential, making it a valuable intermediate in the synthesis of bioactive molecules.

The hydrochloride form of 5-(2-aminoethyl)thiazol-2-ol ensures enhanced solubility and stability, which are critical factors for its application in drug formulation and delivery systems. This property is particularly advantageous in pharmaceutical development, where solubility plays a pivotal role in determining the bioavailability and therapeutic efficacy of a drug. The compound’s ability to act as a precursor or building block in the synthesis of more complex molecules has been explored in several research endeavors, underscoring its importance in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the role of thiazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications at the 2-position of the thiazole ring can significantly alter the pharmacokinetic and pharmacodynamic properties of the compounds. The 2-aminoethyl substituent in 5-(2-aminoethyl)thiazol-2-ol hydrochloride introduces a flexible side chain that can be further functionalized, enabling the design of molecules with tailored biological activities. This versatility has been exploited in the development of novel agents targeting infectious diseases, inflammatory conditions, and even certain types of cancer.

In particular, research has shown that thiazole derivatives exhibit potent antimicrobial properties, making them attractive candidates for treating resistant bacterial infections. The structural features of 5-(2-aminoethyl)thiazol-2-ol hydrochloride contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Furthermore, its interaction with nucleic acid bases has been investigated, suggesting potential applications in antiviral therapies. These findings align with the growing need for innovative strategies to combat emerging infectious diseases and antibiotic-resistant pathogens.

The synthesis of 5-(2-aminoethyl)thiazol-2-ol hydrochloride involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the process. These techniques not only improve efficiency but also minimize waste generation, aligning with sustainable chemistry principles. The development of efficient synthetic routes is crucial for scaling up production and making such compounds more accessible for industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of 5-(2-aminoethyl)thiazol-2-ol hydrochloride with biological targets. These studies provide insights into how structural modifications can optimize interactions with enzymes or receptors, thereby enhancing drug-like properties such as affinity and selectivity. The integration of experimental data with computational predictions has become an indispensable tool in modern drug design, allowing researchers to rationally engineer molecules with desired pharmacological profiles.

The pharmacological evaluation of 5-(2-aminoethyl)thiazol-2-ol hydrochloride has revealed promising results in preclinical studies. Its ability to modulate key signaling pathways has been linked to potential therapeutic effects in areas such as neurodegenerative disorders and cardiovascular diseases. While further research is needed to fully elucidate its mechanism of action and clinical potential, these preliminary findings underscore its significance as a lead compound or scaffold for future drug development initiatives.

In conclusion,5-(2-aminoethyl)thiazol-2-ol hydrochloride (CAS No. 1806489-82-6) represents a compelling example of how structural diversity within thiazole derivatives can be leveraged to discover novel bioactive molecules. Its unique combination of chemical features makes it a versatile intermediate with applications spanning multiple therapeutic domains. As research continues to uncover new biological targets and synthetic strategies,5-(2-aminoethyl)thiazol-2-ol hydrochloride is poised to play an increasingly important role in pharmaceutical innovation.